Cas no 131084-59-8 (6-methyl-3-nitro-2-Pyridineacetonitrile)

• Product Name: 6-methyl-3-nitro-2-Pyridineacetonitrile
• CAS No: 131084-59-8
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 2136118
• PubChem ID: 14822074
• Update Time: 2025-04-21

6-methyl-3-nitro-2-Pyridineacetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-methyl-3-nitro-2-Pyridineacetonitrile
• 2-(6-methyl-3-nitropyridin-2-yl)acetonitrile
• 131084-59-8
• (6-methyl-3-nitro-2-pyridyl)acetonitrile
• (6-Methyl-3-nitropyridin-2-yl)acetonitrile
• AKOS015917079
• (6-methyl-3-nitro-2-pyridyl)-acetonitrile
• SCHEMBL9379235
• DB-062800
• 2-(6-methyl-3-nitro-2-pyridinyl)acetonitrile
• DTXSID90564424
• YAUFQXZEUFCKAT-UHFFFAOYSA-N

• Inchi： 1S/C8H7N3O2/c1-6-2-3-8(11(12)13)7(10-6)4-5-9/h2-3H,4H2,1H3
• InChI Key： YAUFQXZEUFCKAT-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C(C)N=C1CC#N)=O

Computed Properties

• Exact Mass: 177.053826475Da
• Monoisotopic Mass: 177.053826475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 82.5Ų